Cas no 2445794-78-3 ((3,3-difluorocyclobutyl)methyl(ethyl)amine hydrochloride)

• Product Name: (3,3-difluorocyclobutyl)methyl(ethyl)amine hydrochloride
• CAS No: 2445794-78-3
• MF: C₇H₁₄ClF₂N
• MW: 185.64256811142
• MDL: MFCD32692598
• CID: 5669187
• PubChem ID: 155821531
• Update Time: 2025-05-25

(3,3-difluorocyclobutyl)methyl(ethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(3,3-Difluorocyclobutyl)methyl]ethanamine;hydrochloride
• [(3,3-difluorocyclobutyl)methyl](ethyl)amine hydrochloride
• EN300-26966835
• 2445794-78-3
• (3,3-difluorocyclobutyl)methyl(ethyl)amine hydrochloride

• MDL： MFCD32692598
• Inchi： 1S/C7H13F2N.ClH/c1-2-10-5-6-3-7(8,9)4-6;/h6,10H,2-5H2,1H3;1H
• InChI Key： KRLBTBWOHUOURR-UHFFFAOYSA-N
• SMILES： Cl.FC1(CC(CNCC)C1)F

Computed Properties

• Exact Mass: 185.0782835g/mol
• Monoisotopic Mass: 185.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on (3,3-difluorocyclobutyl)methyl(ethyl)amine hydrochloride

Comprehensive Overview of (3,3-difluorocyclobutyl)methyl(ethyl)amine hydrochloride (CAS No. 2445794-78-3)

The compound (3,3-difluorocyclobutyl)methyl(ethyl)amine hydrochloride (CAS No. 2445794-78-3) is a fluorinated cyclobutyl derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclobutyl moiety and ethylamine hydrochloride functional group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating physicochemical properties such as lipophilicity, metabolic stability, and bioavailability—key factors in drug discovery.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in medicinal chemistry. The 3,3-difluorocyclobutyl scaffold, in particular, has gained attention for its ability to enhance binding affinity and selectivity in target interactions. This aligns with the growing trend of exploring saturated bioisosteres to replace aromatic rings, a strategy widely discussed in AI-driven drug design forums and high-throughput screening workflows. The hydrochloride salt form of this amine further improves its solubility, a critical parameter for formulation development.

From a synthetic perspective, (3,3-difluorocyclobutyl)methyl(ethyl)amine hydrochloride exemplifies advancements in green chemistry methodologies. Modern protocols emphasize catalytic fluorination and atom-efficient cyclization to construct the difluorocyclobutane core, reducing reliance on hazardous reagents. These innovations resonate with the pharmaceutical industry's focus on sustainable synthesis, a topic frequently searched in academic and industrial databases. The compound's chiral purity is another area of interest, as enantioselective routes are often queried in asymmetric synthesis discussions.

The versatility of this compound extends to material science, where fluorinated cyclobutanes contribute to advanced polymer matrices. Its incorporation into specialty coatings or adhesives leverages the polar hydrophobicity imparted by fluorine atoms—a property highly sought after in water-resistant materials research. Such interdisciplinary applications underscore why CAS No. 2445794-78-3 appears in patents related to performance additives and surface modification technologies.

Analytical characterization of (3,3-difluorocyclobutyl)methyl(ethyl)amine hydrochloride typically involves NMR spectroscopy (notably ¹⁹F-NMR) and mass spectrometry, techniques central to structure elucidation workflows. These methods align with current trends in digital chemistry, where automated data interpretation tools are gaining traction. Researchers often query optimization strategies for fluorine-containing compound analysis, reflecting the compound's relevance in analytical method development.

Regulatory considerations for this compound focus on REACH compliance and GMP-grade production, topics frequently searched by quality control professionals. While not classified as hazardous under major regulatory frameworks, its handling requires standard precautions for amine hydrochlorides, ensuring alignment with laboratory safety guidelines. This pragmatic profile enhances its appeal for industrial-scale applications compared to more restrictive fluorinated analogs.

Future directions for CAS No. 2445794-78-3 may involve its integration into proteolysis-targeting chimeras (PROTACs) or covalent inhibitors, two rapidly evolving areas in therapeutic development. The compound's structural rigidity and hydrogen-bond acceptor capacity position it as a promising building block for these modalities, addressing common queries about three-dimensional fragment libraries in drug discovery.